Cas no 844878-93-9 (4-(4-Ethylthiophenyl)benzoic acid)

4-(4-Ethylthiophenyl)benzoic acid structure
844878-93-9 structure
Product Name:4-(4-Ethylthiophenyl)benzoic acid
CAS No:844878-93-9
MF:C15H14O2S
MW:258.335463047028
CID:2620659
Update Time:2023-08-07

4-(4-Ethylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Ethylthiophenyl)benzoic acid
    • KM2208
    • Inchi: 1S/C15H14O2S/c1-2-18-14-9-7-12(8-10-14)11-3-5-13(6-4-11)15(16)17/h3-10H,2H2,1H3,(H,16,17)
    • InChI Key: PXNLJDZBBKRHNK-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Topological Polar Surface Area: 62.6
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